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Compound of Interest

Compound Name: 1-Hydrazino-2-propanol

Cat. No.: B171459

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the fundamental molecular properties of 1-
hydrazinylpropan-2-ol, a chemical compound of interest in various research and development
applications. The information is presented to be accessible and useful for professionals in the
fields of chemistry and drug development.

Core Molecular Data

The essential molecular identifiers and properties of 1-hydrazinylpropan-2-ol are summarized in
the table below for quick reference and comparison.

Property Value

Molecular Formula C3H10N20I[1]

Molecular Weight 90.12 g/mol [1]

IUPAC Name 1-hydrazinylpropan-2-ol[1]
CAS Number 18501-20-7[1]

Synthesis Pathway

A common method for the synthesis of 1-hydrazinylpropan-2-ol involves the nucleophilic ring-
opening of propylene oxide with hydrazine. This reaction proceeds via an SN2 mechanism,
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where the hydrazine molecule acts as the nucleophile, attacking one of the carbon atoms of the
epoxide ring. The less sterically hindered carbon is the primary site of attack, leading to the
formation of the desired product.

Below is a diagram illustrating the general workflow for the synthesis of 1-hydrazinylpropan-2-
ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/product/b171459?utm_src=pdf-body-img
https://www.benchchem.com/product/b171459?utm_src=pdf-custom-synthesis
https://chemistry.stackexchange.com/questions/66213/reaction-of-propylene-oxide-with-ammonia-or-hydrazoic-acid
https://www.benchchem.com/product/b171459#1-hydrazinylpropan-2-ol-molecular-weight-and-formula
https://www.benchchem.com/product/b171459#1-hydrazinylpropan-2-ol-molecular-weight-and-formula
https://www.benchchem.com/product/b171459#1-hydrazinylpropan-2-ol-molecular-weight-and-formula
https://www.benchchem.com/product/b171459#1-hydrazinylpropan-2-ol-molecular-weight-and-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b171459?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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